O,S-Diethyl methylphosphonothioate

• IUPAC Name: 1-[ethylsulfanyl(methyl)phosphoryl]oxyethane
• InChI: InChI=1S/C5H13O2PS/c1-4-7-8(3,6)9-5-2/h4-5H2,1-3H3
• InChI Key: AIMOGGQLCCAPQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C)SCC
• Molecular Formula: C5H13O2PS
• DSSTOX Substance ID: DTXSID40870981
• Molecular Weight: 168.20 g/mol
• CAS RN: 2511-10-6

Description

Synthesis Analysis

The synthesis of related phosphonate derivatives, such as diethyl (phenylamino) methylphosphonate derivatives, involves specific reactants and conditions to achieve high yields and confirm their structures through spectroscopic methods like UV–Vis, FT-IR, and NMR (Moumeni et al., 2020). Another study on the asymmetric synthesis of diethyl (R)‐(−)‐(1‐Amino‐3‐Methylbutyl)Phosphonate showcases detailed steps in producing phosphonate derivatives, emphasizing the importance of reactant selection and reaction conditions (Smith et al., 2003).

Molecular Structure Analysis

The crystal structure of O,O-diethyl phthalimidophosphonothioate (Ditalimphos) reveals two molecules per asymmetric unit with nearly parallel ring systems, providing insights into the molecular orientation and interactions within the structure (Baughman & Paulos, 2005).

Chemical Reactions and Properties

Studies on ion-molecule reactions of O,S-dimethyl methylphosphonothioate show evidence of intramolecular sulfur oxidation, highlighting nucleophilic reaction pathways leading to selective perhydrolysis of nerve agents to relatively nontoxic products (McAnoy et al., 2009). This demonstrates the chemical reactivity and potential applications in decontaminating hazardous substances.

Physical Properties Analysis

The synthesis and characterization of diethyl (hydroxy(4-methoxyphenyl) methyl) phosphonate, including DFT calculations and thermogravimetric (TG) analysis, offer insights into the compound's thermal stability and electronic properties. This study highlights the importance of theoretical and experimental analyses in understanding the physical properties of phosphonate derivatives (Uppal et al., 2018).

Chemical Properties Analysis

Research on manganese dioxide nanoparticles-silver-Y zeolite as a nanocomposite catalyst for the decontamination reactions of O,S-diethyl methyl phosphonothiolate illustrates the compound's reactivity and potential for environmental remediation. This study demonstrates the chemical properties and applicability of phosphonothioates in decontaminating organophosphorus compounds (Dastafkan et al., 2015).

Scientific Research Applications

• Enzyme Inhibitor and Antibacterial Agent : A related compound, Diethyl [(4-bromoanilino)(4-ethynyl-phenyl) methyl] phosphonate, has shown potential as an enzyme inhibitor and antibacterial agent (Ouahrouch et al., 2014).

• Atmospheric Chemistry : The gas-phase reaction of OH radicals with O,O-diethyl methylphosphonothioate (DEMPT) suggests a tropospheric lifetime of about 50 minutes for the compound, indicating its potential environmental impact (Saheb, 2019).

• Infrared Spectroscopy : In the mid-infrared range, O,S-diethyl methylphosphonothioate has a vapor-phase absorptivity coefficient of 0.125 cm(-1), which is important for spectroscopic analysis (Williams et al., 2009).

• Chelating Systems for Metal Recovery : Bisphosphonates, including this compound, show potential as chelating systems for recovering strategic metals, with applications in diagnostics and therapeutics (Dougourikoye et al., 2020).

• Detection of Chemical Weapons : Dipyrrinone oxime (1) effectively detects organophosphorus compounds like this compound, which are used in chemical weapons (Braga et al., 2020).

• Neurotoxicity Studies : Delayed neurotoxic organophosphorus esters may cause neurotoxicity by impairing axoplasmic transport, as observed in studies with related compounds (Reichert & Abou-Donia, 1980).

• Chemical Resolution : The resolution of O-alkyl hydrogen methylphosphonothioates with specific resolving agents provides insights into better separation techniques for similar compounds (Boter & Platenburg, 2010).

• Cardiorespiratory Effects : Studies on structural isomers of VX, a nerve agent similar to this compound, show progressive cardiorespiratory effects, which is important for understanding the toxicology of such compounds (Chang et al., 1998).

Mechanism of Action

Target of Action

O,S-Diethyl methylphosphonothioate primarily targets cholinesterase enzymes . These enzymes play a crucial role in nerve function by breaking down acetylcholine, a neurotransmitter that transmits signals in the nervous system. By inhibiting cholinesterase, this compound disrupts normal nerve function .

Mode of Action

This compound acts as an inhibitor of cholinesterase . It binds to the active site of the enzyme, preventing it from hydrolyzing acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of the neurons .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cholinergic pathway . This pathway involves the synthesis, release, and degradation of acetylcholine. By inhibiting cholinesterase, this compound disrupts the normal functioning of this pathway, leading to an overstimulation of the neurons .

Pharmacokinetics

Metabolism may occur in the liver, and excretion is likely through the kidneys .

Result of Action

The inhibition of cholinesterase by this compound leads to an overstimulation of the neurons due to the accumulation of acetylcholine. This can result in a range of symptoms, including muscle weakness, blurred vision, and difficulty breathing .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, temperature and pH can affect the compound’s stability and rate of hydrolysis. Additionally, the presence of other chemicals can influence its reactivity and toxicity .

Safety and Hazards

O,S-Diethyl methylphosphonothioate is extremely hazardous. It is fatal if swallowed, in contact with skin, or if inhaled. It is advised to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, use only under a chemical fume hood, do not breathe mist/vapors/spray, and do not ingest.

Q & A

Q1: Why is O,S-Diethyl methylphosphonothioate often used as a VX simulant?

A1: OSDEMP shares a similar chemical structure with VX, particularly the presence of the P=O and P-S bonds. This structural similarity results in comparable reactivity with decontaminants and degradation pathways, making OSDEMP a valuable surrogate for studying VX detoxification without the inherent risks associated with the actual nerve agent. []

Q2: How does OSDEMP react with decontaminants? Can you provide an example?

A2: OSDEMP can be effectively decontaminated through various methods, including oxidation and hydrolysis. For instance, N,N-dichlorobenzylamine effectively neutralizes OSDEMP in an acetonitrile-water solution. This reaction rapidly converts OSDEMP into non-toxic products, highlighting its potential for decontamination strategies. [] Another example involves using N,N-dichlorovaleramide, which oxidizes OSDEMP into non-toxic products in an acetonitrile-water medium. The reaction is instantaneous, further emphasizing the efficacy of oxidative decontamination for this VX simulant. []

Q3: What are the environmental implications of OSDEMP, and how is it typically analyzed?

A3: Similar to its parent compound VX, the release of OSDEMP into the environment poses potential risks. Factors such as pH and contact time significantly impact its interactions with various materials like charcoal, plastic, and butyl rubber. [] Analyzing OSDEMP typically involves gas chromatography coupled with flame photometric detectors (GC-FPD) to quantify its presence in environmental samples. []

Q4: Have there been any computational studies investigating the reactivity of OSDEMP?

A4: Yes, computational studies have provided valuable insights into the reactivity of OSDEMP, particularly concerning its hydrolysis. Research has demonstrated that the reaction of OSDEMP with hydroxide ions (HO-) results in both P-S and P-O bond cleavages. [] These findings enhance our understanding of the degradation pathways of OSDEMP and, by extension, provide insights into the behavior of VX in similar environments.

Q5: Are there any alternative materials or strategies being investigated for the detoxification of compounds like OSDEMP and VX?

A5: Research has explored various materials and strategies for the detoxification of organophosphorus compounds like OSDEMP and VX. One promising approach involves using a composite material, Mg3 Al-LDH-Nb6, which catalyzes the degradation of OSDEMP through perhydrolysis. [] This method effectively detoxifies OSDEMP under mild conditions, showcasing its potential for safely neutralizing both nerve agent simulants and potentially actual nerve agents.